2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol

• Molecular Formula: C10H11ClFN5O3
• Molecular Weight: 303.68 g/mol
• InChI: InChI=1S/C10H11ClFN5O3/c11-7-5-8(16-10(13)15-7)17(2-14-5)9-6(19)4(12)3(1-18)20-9/h2-4,6,9,18-19H,1H2,(H2,13,15,16)
• InChIKey: QDMZZCZDGYVCCS-UHFFFAOYSA-N

2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol: A Key Reference Standard for Clofarabine Impurity Analysis and Nucleoside Analog Research

2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol, also known as 2-Amino-6-chloropurine-9-beta-D-(2'-deoxy-2'-fluoro)-arabinoriboside (CAS 144924-88-9), is a synthetic purine nucleoside analog . It is characterized by a 2-amino-6-chloro substituted purine base linked to a 2-deoxy-2-fluoro-β-D-arabinofuranosyl sugar moiety . This compound is primarily recognized as a process-related impurity of the antileukemia drug Clofarabine and is therefore critical for pharmaceutical quality control, analytical method development, and regulatory compliance [1].

Clofarabine process impurity reference standard

Supports analytical method development and validation

Facilitates impurity profiling per ICH guidelines

• [1] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source

Why 2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol Cannot Be Replaced by Generic Nucleoside Analogs

Generic substitution among purine nucleoside analogs is scientifically unsound due to critical differences in substitution patterns that dictate unique chromatographic behavior, biological activity, and synthetic utility. While compounds like Clofarabine and Fludarabine share a similar core, the precise positioning of amino and chloro groups on the purine ring—specifically the 2-amino-6-chloro configuration in this compound versus the 2-chloro-6-amino in Clofarabine—results in distinct physicochemical properties essential for its role as an impurity reference standard . Furthermore, its specific stereochemistry and fluorine placement on the arabinofuranosyl sugar are crucial for its function as a synthetic intermediate, making it non-interchangeable with other halogenated nucleosides [1].

Purine substitution pattern (2-amino-6-chloro vs. 2-chloro-6-amino) may shift chromatographic retention and impurity identity.

Fluorine and stereochemistry at arabino position directly affect synthetic utility as an intermediate, limiting interchangeability.

Generic nucleoside analogs lack the required specificity for Clofarabine impurity profiling.

• [1] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source

Quantitative Evidence for Procuring 2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol

High Purity Reference Standard with Verified Analytical Characterization

This compound is available as a high-purity reference standard with a documented purity of 97%, supported by comprehensive batch-specific analytical data including NMR, HPLC, and GC . This level of characterization ensures its suitability for critical analytical applications such as method validation and impurity quantification, where precise and reliable standards are required. While other Clofarabine impurities may be available, the specific combination of high purity and multi-method analytical verification provides procurement confidence .

Standard Purity & Characterization

Data to verify

97% purity with NMR, HPLC, and GC batch data vs. ≥95% purity of Clofarabine Impurity 3 without multi-method documentation.

Supports method validation and quantification confidence

Vendor CoA; verify for intended method

Evidence Dimension	Standard Purity and Characterization
Target Compound Data	97% purity, with provided NMR, HPLC, and GC batch data
Comparator Or Baseline	Clofarabine Impurity 3 (2-Amino-6-chloropurine) is typically available with ≥95% purity, but often without the same level of comprehensive multi-method analytical documentation .
Quantified Difference	+2% absolute purity difference, plus a qualitative advantage in documented analytical verification.
Conditions	Vendor technical datasheet specifications and certificates of analysis (CoA).

Why This Matters

For regulatory submissions (e.g., ANDA, DMF) and method development, a well-characterized, high-purity reference standard is essential to ensure accurate quantification and method robustness.

Unique Structural Differentiation via SMILES and Purine Substitution

The compound's structural uniqueness is defined by its 2-amino-6-chloro purine substitution pattern, in contrast to the 2-chloro-6-amino configuration found in the closely related drug Clofarabine [1]. This difference is captured in their distinct SMILES strings: F[C@@H]([C@@H]1O)[C@@H](O[C@@H]1CO)N2C3=C(N=C2)C(Cl)=NC(N)=N3 for the target compound versus O[C@H]1[C@H](F)[C@H](N(C=N2)C3=C2C(Cl)=NC(N)=N3)O[C@@H]1CO for Clofarabine . This specific arrangement is not just theoretical; it directly impacts the compound's chromatographic retention time and its role as a distinct process impurity, making it a necessary specific standard for analytical methods [2].

Structural Differentiation

Head-to-head

2-amino-6-chloro purine base vs. 2-chloro-6-amino (Clofarabine); distinct SMILES strings lead to unique chromatographic properties.

Substitution pattern dictates impurity identity and retention profile

Source: Anderson et al. (2008)

Evidence Dimension	Molecular Structure (Purine Substitution)
Target Compound Data	2-amino-6-chloro purine base
Comparator Or Baseline	Clofarabine (CAS 123318-82-1): 2-chloro-6-amino purine base
Quantified Difference	Distinct SMILES strings, indicating a different connectivity of functional groups, which leads to unique physicochemical and chromatographic properties.
Conditions	Computational structural analysis and published chemical structures.

Why This Matters

This precise structural difference is the basis for the compound's identity as a specific Clofarabine impurity, making it non-interchangeable and essential for accurate impurity profiling in pharmaceutical quality control.

• [1] Sigma-Aldrich. (n.d.). Clofarabine Substance. Retrieved April 18, 2026. View Source
• [2] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source

Essential Role as a Process-Specific Impurity for Regulatory Compliance

The compound has been identified and characterized as a process impurity in the manufacturing route of Clofarabine, the active pharmaceutical ingredient (API) in the drug Clolar [1]. Regulatory guidelines mandate the identification, quantification, and control of impurities present at levels ≥0.10% (HPLC area) [2]. As a known process-related substance, this compound is therefore required for method validation and routine quality control testing of Clofarabine drug substance and drug product, a need that cannot be met by generic analogs or the API itself.

Regulatory Impurity Control

Class-level

Identified process impurity; ICH Q3A requires control at ≥0.10% (HPLC area).

Essential for Clofarabine QC and regulatory submission support

Based on ICH guidelines and process characterization

Evidence Dimension	Regulatory Requirement for Impurity Control
Target Compound Data	A specific, known process impurity of Clofarabine.
Comparator Or Baseline	Clofarabine API or unrelated nucleoside analogs are not suitable for this purpose.
Quantified Difference	Not applicable (qualitative regulatory requirement).
Conditions	ICH guidelines for pharmaceutical impurities and Clofarabine process characterization studies.

Why This Matters

Procurement of this specific impurity reference standard is a non-negotiable requirement for any laboratory involved in the development, manufacturing, or quality control of Clofarabine to meet global regulatory expectations.

• [1] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source
• [2] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source

Primary Application Scenarios for 2-(2-Amino-6-chloropurin-9-yl)-4-fluoro-5-(hydroxymethyl)oxolan-3-ol

Pharmaceutical Quality Control: Impurity Reference Standard for Clofarabine API

This compound is essential as a reference standard for developing and validating analytical methods (e.g., HPLC, UPLC, LC-MS) to detect and quantify process-related impurities in Clofarabine drug substance. Its use ensures compliance with ICH Q3A guidelines, which require control of impurities at defined thresholds [1].

Method Development and Validation for Regulatory Submissions

Analytical scientists utilize this compound to establish specificity, linearity, accuracy, and precision of chromatographic methods. This data is critical for Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions to health authorities, demonstrating robust control of the manufacturing process .

Synthetic Chemistry Research: Intermediate for Novel Nucleoside Analogs

As a fluorinated and chlorinated purine nucleoside, it serves as a versatile intermediate for further chemical derivatization. Its distinct 2-amino-6-chloro pattern allows for selective substitution reactions to create new compounds with potential antiviral or antitumor properties, distinguishing it from other halogenated purines .

Application

Selection Property

Validation Focus

Clofarabine Impurity Profiling (QC)

Certified high-purity impurity standard

Method specificity and accuracy per ICH guidelines

Analytical Method Development

Well-characterized reference with documented purity

Establish specificity, linearity, and precision for chromatographic methods

Synthetic Chemistry (Nucleoside Derivatization)

Unique 2-amino-6-chloro substitution enabling selective reactions

Reactivity and selectivity in halogenated purine chemistry

• [1] Anderson, B. G., Bauta, W. E., Cantrell, W. R., Jr., et al. (2008). Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Organic Process Research & Development, 12(6), 1229–1237. View Source